5-(Benzylsulfanyl)-4-(4-fluorophenyl)-1,2,3-thiadiazole
Description
5-(Benzylsulfanyl)-4-(4-fluorophenyl)-1,2,3-thiadiazole is a thiadiazole derivative that has been studied for its potential applications in scientific research. This compound has been studied for its ability to act as a ligand in coordination chemistry and its potential as a pharmaceutical agent.
Scientific Research Applications
Autonomous Materials Design
Medicinal Chemistry
In medicinal chemistry, this thiadiazole derivative could be explored for its pharmacological properties. Its structural features suggest potential activity in drug design, possibly as a scaffold for creating new therapeutic agents .
Materials Science
Within materials science, the compound could be used to develop new materials with specific electronic or photonic properties. Its unique structure may contribute to the creation of advanced materials for various technological applications .
Electronics
The electronic applications of such a compound could be significant, particularly in the development of semiconductors or organic light-emitting diodes (OLEDs). Its properties might influence charge transport or emission characteristics in electronic devices .
Agriculture
In agriculture, 5-(Benzylsulfanyl)-4-(4-fluorophenyl)-1,2,3-thiadiazole could be investigated for its role in plant protection or growth regulation. Its chemical structure may offer utility in the synthesis of agrochemicals .
Environmental Science
This compound could also have applications in environmental science, such as in the detection and removal of pollutants. Its reactivity and binding capabilities might make it suitable for use in environmental sensors or remediation technologies .
Energy Storage
Lastly, in the field of energy storage, the compound might be used in the development of new battery materials or as an electrolyte additive to improve performance and stability of energy storage systems .
properties
IUPAC Name |
5-benzylsulfanyl-4-(4-fluorophenyl)thiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2S2/c16-13-8-6-12(7-9-13)14-15(20-18-17-14)19-10-11-4-2-1-3-5-11/h1-9H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMKQKLBIYVDRAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=C(N=NS2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Benzylsulfanyl)-4-(4-fluorophenyl)-1,2,3-thiadiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)oxazolidine-2,4-dione](/img/structure/B2875980.png)
![4-(1-Butylbenzimidazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one](/img/structure/B2875997.png)
![5-[1-(3-chloro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole](/img/structure/B2875999.png)
![N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide](/img/structure/B2876001.png)
